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For Researchers, Scientists, and Drug Development Professionals

(tert-Butyldimethylsilyloxy)acetaldehyde, also known as (tert-
Butyldimethylsiloxy)acetaldehyde, is a valuable bifunctional reagent in modern organic
synthesis. Its structure incorporates a reactive aldehyde group and a sterically hindered silyl
ether, a common protecting group for alcohols. This combination allows for selective
transformations at the aldehyde terminus while the hydroxyl group remains masked, making it a
key building block in the synthesis of complex molecules, including natural products and active
pharmaceutical ingredients. This guide provides a comprehensive overview of its properties,
synthesis, and applications.

Chemical Properties and Identifiers

(tert-Butyldimethylsilyloxy)acetaldehyde is a flammable, colorless to light yellow liquid that
is sensitive to moisture.[1][2] It is primarily utilized as a synthetic intermediate in laboratory
settings. Proper storage under inert gas and refrigerated conditions (2-8°C) is recommended to
maintain its stability and purity.[1][2][3]

Table 1: Physicochemical Properties and Identifiers
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Property Value Citations

CAS Number 102191-92-4 [4][5][6]

Molecular Formula CsH1s02Si [41051[7]

Molecular Weight 174.31 g/mol [B1141[7]
Colorless to light yellow clear

Appearance . [1][2]
liquid

Boiling Point 165-167 °C (lit.) [2][3][8]

65 °C at 17 mmHg

[1]

Density

0.915 g/mL at 25 °C (lit.)

(2318l

Refractive Index (n20/D)

1.432 (lit.)

(2318l

Flash Point

60 °C (140 °F) - closed cup

[1]2]

Storage Temperature

2-8°C

[2](3]

Purity

Commercially available at 90%
or >95% (GC)

[1](6]

IUPAC Name

2-[(tert-
butyldimethylsilyl)oxy]acetalde
hyde

[5107]

Synonyms

(tert-
Butyldimethylsiloxy)acetaldehy
de, 2-(tert-

Butyldimethylsilyloxy)acetaldeh

yde, Dimethyl-tert-
butylsilyloxyacetaldehyde

[1]

InChl Key

MEBFFOKESLAUSJ-
UHFFFAOYSA-N

[3](5]

SMILES String

CC(C)(C)--INVALID-LINK--
(C)0CC=0

[35](6]
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Synthesis of (tert-
Butyldimethylsilyloxy)acetaldehyde

A common and efficient method for the preparation of (tert-
Butyldimethylsilyloxy)acetaldehyde is the Swern oxidation of the corresponding protected
alcohol, 2-((tert-butyldimethylsilyl)oxy)ethanol.[8] This method is favored for its mild reaction
conditions and high yields.

This protocol outlines the synthesis starting from 2-((tert-butyldimethylsilyl)oxy)ethanol.[8]
Materials:

o 2-((tert-butyldimethylsilyl)oxy)ethanol (26.0 g, 147.5 mmol)

o Oxalyl chloride (13.7 mL, 162.2 mmol)

e Anhydrous dichloromethane (DCM, 500 mL total)

¢ Dimethyl sulfoxide (DMSO, 25.1 mL, 353.9 mmol)

e Triethylamine (102.74 mL, 737.0 mmol)

e Aqueous 2N hydrochloric acid

e Anhydrous sodium sulfate

+ Round-bottom flask, dropping funnel, and standard glassware for inert atmosphere reactions
Procedure:

e Under a nitrogen atmosphere, dissolve oxalyl chloride in 400 mL of anhydrous
dichloromethane in a flask and cool the solution to -78 °C using a dry ice/acetone bath.[8]

» Slowly add dimethyl sulfoxide to the cooled solution and stir for 30 minutes.[8]

e Add a solution of 2-((tert-butyldimethylsilyl)oxy)ethanol in 200 mL of anhydrous
dichloromethane dropwise to the reaction mixture, maintaining the temperature at -78 °C.[8]
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o Continue stirring the mixture at -78 °C for an additional 30 minutes after the addition is
complete.[8]

e Slowly add triethylamine dropwise to the reaction mixture.[8]

 Stir the reaction at -78 °C for another 30 minutes, then allow it to gradually warm to room
temperature and continue stirring for 1 hour.[8]

e Adjust the pH of the reaction mixture to 4 with aqueous 2N hydrochloric acid.[8]

o Perform an extraction with dichloromethane (3 x 400 mL).[8]

o Combine the organic layers, dry with anhydrous sodium sulfate, filter, and concentrate under
reduced pressure to yield the crude product as a colorless oil.[8] The product is often used in
subsequent steps without further purification.[8]

aaaaaaaaaaaa

Click to download full resolution via product page

Figure 1. Workflow diagram for the synthesis of (tert-Butyldimethylsilyloxy)acetaldehyde via
Swern oxidation.

Applications in Drug Development and Organic
Synthesis

The primary utility of (tert-Butyldimethylsilyloxy)acetaldehyde lies in its role as a two-carbon
building block. The aldehyde functionality allows for a wide range of transformations, including:

» Nucleophilic Additions: Reactions with Grignard reagents, organolithiums, or other
nucleophiles to form secondary alcohols.

» Wittig and Related Olefinations: To construct carbon-carbon double bonds.
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e Reductive Aminations: To synthesize protected amino alcohols.

A notable application is in the construction of tetrahydropyran subunits, which are common
structural motifs in many natural products with significant biological activity.[4] After the desired
transformation at the aldehyde, the tert-butyldimethylsilyl (TBS) protecting group can be easily
removed under standard conditions (e.g., using fluoride sources like TBAF or acidic hydrolysis),
unmasking the primary alcohol for further functionalization. This strategic protection-
deprotection sequence is fundamental in multi-step syntheses prevalent in drug discovery.

Safety and Handling

(tert-Butyldimethylsilyloxy)acetaldehyde is a flammable liquid and vapor.[2][7] It is known to
cause skin and serious eye irritation and may cause respiratory irritation.[2][7] Therefore, it
should be handled in a well-ventilated fume hood with appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat. It is classified as a
Dangerous Good for transport.[4][6] For detailed safety information, refer to the Safety Data
Sheet (SDS) provided by the supplier.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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